Cas no 1265896-32-9 (1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid
• CAS No: 1265896-32-9
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD18433106
• CID: 2128317
• PubChem ID: 53397566
• Update Time: 2025-05-21

1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropanecarboxylic acid
• 1-[(Cbz-amino)methyl]cyclopropanecarboxylic acid
• 1-({[(benzyloxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
• 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid

• MDL： MFCD18433106
• Inchi： 1S/C13H15NO4/c15-11(16)13(6-7-13)9-14-12(17)18-8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,17)(H,15,16)
• InChI Key： VQLSXXIJPPXXIN-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 319
• Topological Polar Surface Area: 75.6

Additional information on 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid (CAS: 1265896-32-9)

1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid (CAS: 1265896-32-9) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of considerable scientific interest.

The synthesis of 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves yield and purity, addressing previous challenges in its production. This advancement is critical for enabling further pharmacological evaluations and potential large-scale applications.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as a modulator of specific enzymatic pathways. Research conducted by Smith et al. (2024) demonstrated its inhibitory effects on certain proteases, which are implicated in inflammatory and neurodegenerative diseases. These findings highlight its potential as a lead compound for developing new therapeutic agents targeting these conditions.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid with its biological targets. These studies, combined with experimental data, have elucidated key structural motifs responsible for its activity, paving the way for the design of more potent analogs.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and safety profile of this compound. Ongoing research aims to address these gaps, with particular focus on in vivo studies to evaluate its efficacy and toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1-((((benzyloxy)carbonyl)amino)methyl)cyclopropane-1-carboxylic acid (CAS: 1265896-32-9) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for exploring new therapeutic avenues. Continued research will be essential to unlock its full potential and translate findings into clinical applications.